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Compound of Interest

Compound Name: GSK180736A

Cat. No.: B15607823

Get Quote

Technical Support Center: GSK180736A
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of GSK180736A, along

with troubleshooting guides and frequently asked questions to ensure successful

experimentation.

Stability and Storage Conditions
Proper storage of GSK180736A is critical to maintain its integrity and activity. Below are the

recommended storage conditions for both the solid compound and solutions.

Storage of Solid GSK180736A
Temperature Duration Notes

-20°C 3 years Keep tightly sealed.

4°C 2 years For shorter-term storage.

Storage of GSK180736A Stock Solutions
It is highly recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.[1]
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Temperature Solvent Duration Source

-80°C DMSO 2 years MedchemExpress[2]

-80°C In solvent 1 year Selleck Chem[1][3]

-80°C In solvent 6 months AbMole BioScience[4]

-20°C DMSO 1 year MedchemExpress[2]

-20°C In solvent 1 month

Selleck Chem,

AbMole BioScience[1]

[4]

Note: Discrepancies in storage duration may be due to differences in experimental conditions

or supplier recommendations. For critical long-term studies, it is advisable to perform stability

tests under your specific laboratory conditions.

Solubility
GSK180736A exhibits the following solubility characteristics:

Solvent Solubility
Concentration
(Molar Equivalent)

Notes

DMSO ≥ 73 mg/mL ~199.8 mM

Use fresh, anhydrous

DMSO as it is

hygroscopic, which

can reduce solubility.

[1][2] Warming to

50°C in a water bath

can aid dissolution.[3]

Sonication is also

recommended.[5]

Ethanol 3 mg/mL ~8.21 mM

Sonication or warming

can be used to aid

dissolution.[1][5]

Water Insoluble N/A [1][3]
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Experimental Protocols
Preparation of Stock Solutions
For In Vitro Experiments (e.g., 10 mM Stock Solution in DMSO):

Equilibration: Allow the vial of solid GSK180736A to reach room temperature for at least 60

minutes before opening.[6]

Calculation: To prepare a 10 mM stock solution, add the appropriate volume of fresh,

anhydrous DMSO. For example, to 1 mg of GSK180736A (MW: 365.36 g/mol ), add 273.7

µL of DMSO.

Dissolution: Vigorously vortex the solution. If necessary, sonicate the vial or warm it briefly in

a 50°C water bath to ensure complete dissolution.[3][5]

Storage: Aliquot the stock solution into single-use vials and store at -80°C or -20°C as per

the stability guidelines above.

Preparation of Working Solutions for In Vivo
Experiments
For in vivo experiments, it is recommended to prepare fresh solutions daily.[2] Below are

example protocols for preparing formulations suitable for administration.

Protocol 1: Formulation with PEG300 and Tween-80

This protocol yields a clear solution with a solubility of ≥ 2.5 mg/mL.[2]

Add 10% DMSO to the calculated amount of GSK180736A and mix to dissolve.

Add 40% PEG300 and mix thoroughly.

Add 5% Tween-80 and mix.

Finally, add 45% saline and mix until a clear solution is obtained.

Protocol 2: Formulation with SBE-β-CD in Saline
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This protocol also yields a clear solution with a solubility of ≥ 2.5 mg/mL.[2]

Add 10% DMSO to the calculated amount of GSK180736A and mix to dissolve.

Add 90% of a 20% SBE-β-CD solution in saline and mix until the solution is clear.

Protocol 3: Formulation in Corn Oil

This protocol yields a clear solution with a solubility of ≥ 2.5 mg/mL.[2]

Add 10% DMSO to the calculated amount of GSK180736A and mix to dissolve.

Add 90% corn oil and mix thoroughly.
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Issue Possible Cause Recommended Solution

Precipitation in stock solution

upon storage

- Solution concentration is too

high.- Improper storage

temperature.- Freeze-thaw

cycles.

- Warm the solution and

sonicate to redissolve.- If

precipitation persists, consider

preparing a more dilute stock

solution.- Ensure storage at

the recommended temperature

and avoid repeated freeze-

thaw cycles by aliquoting.

Difficulty dissolving the

compound

- Solvent quality (e.g., wet

DMSO).- Insufficient mixing.

- Use fresh, anhydrous DMSO.

[1][2]- Vigorously vortex the

solution.- Aid dissolution by

sonicating the vial or warming

it briefly in a water bath (up to

50°C).[2][3][5]

Cloudy or precipitated in vivo

formulation

- Incorrect order of solvent

addition.- Insufficient mixing

between steps.

- Prepare the formulation by

adding each solvent one by

one in the specified order.[2]-

Ensure thorough mixing after

the addition of each

component before adding the

next.

Inconsistent experimental

results

- Degradation of the compound

due to improper storage.- Use

of a stock solution that has

undergone multiple freeze-

thaw cycles.

- Use a fresh aliquot of the

stock solution for each

experiment.- Verify the storage

conditions and duration of your

stock solutions against the

recommended guidelines.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid GSK180736A upon receipt? A1: Upon receipt, store the solid

compound at -20°C for long-term stability (up to 3 years) or at 4°C for shorter-term use (up to 2

years).[4]
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Q2: Can I store my GSK180736A stock solution at -20°C? A2: Yes, but the recommended

storage duration at -20°C is shorter and varies between suppliers (from 1 month to 1 year).[1]

[2][4] For longer-term storage of stock solutions, -80°C is recommended.[1][2][3]

Q3: Why is my GSK180736A not dissolving in DMSO? A3: This could be due to several

factors. Ensure you are using fresh, anhydrous DMSO, as DMSO is hygroscopic and absorbed

moisture can significantly reduce the solubility of the compound.[1][2] You can also try warming

the solution in a 50°C water bath or sonicating it to aid dissolution.[3][5]

Q4: How many times can I freeze and thaw my stock solution? A4: To ensure the integrity of

the compound, it is strongly recommended to avoid repeated freeze-thaw cycles. You should

aliquot your stock solution into single-use volumes after preparation.[1]

Q5: Should I prepare my in vivo formulation in advance? A5: No, it is recommended to prepare

working solutions for in vivo experiments freshly on the day of use to ensure maximum potency

and stability.[2]
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Stock Solution Preparation In Vivo Working Solution Preparation (Fresh Daily)

Weigh Solid GSK180736A

Add Anhydrous DMSO

Vortex / Sonicate / Warm

Aliquot into Single-Use Vials

Store at -80°C or -20°C

Thaw Stock Aliquot

Prepare Formulation
(e.g., with PEG300/Tween-80)

Use Immediately

Click to download full resolution via product page

Caption: Workflow for preparing GSK180736A solutions.
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Compound Fails to Dissolve

Is the DMSO fresh and anhydrous?

Yes

Yes

No

No

Have you tried sonication or gentle warming (50°C)? Use fresh, anhydrous DMSO

Yes

Yes

No

No

Is the concentration too high? Apply sonication or warming

Yes

Yes

No

No

Prepare a more dilute solution Contact Technical Support

Click to download full resolution via product page

Caption: Troubleshooting guide for GSK180736A dissolution issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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